Cas no 417700-59-5 (4-Bromo-5-cyclohexyl-1H-pyrazole)
417700-59-5 structure
Product Name:4-Bromo-5-cyclohexyl-1H-pyrazole
CAS No:417700-59-5
MF:C9H13BrN2
MW:229.116921186447
CID:2114287
Update Time:2023-11-22
4-Bromo-5-cyclohexyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-3-cyclohexyl-1H-Pyrazole
- 4-bromo-5-cyclohexyl-1H-pyrazole
- 4-Bromo-5-cyclohexyl-1H-pyrazole
-
- Inchi: 1S/C9H13BrN2/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,11,12)
- InChI Key: JWEHPPBHYMETMF-UHFFFAOYSA-N
- SMILES: BrC1C=NNC=1C1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Topological Polar Surface Area: 28.7
4-Bromo-5-cyclohexyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B293540-10mg |
4-Bromo-5-cyclohexyl-1H-pyrazole |
417700-59-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B293540-50mg |
4-Bromo-5-cyclohexyl-1H-pyrazole |
417700-59-5 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B293540-100mg |
4-Bromo-5-cyclohexyl-1H-pyrazole |
417700-59-5 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-1259490-0.05g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 0.05g |
$94.0 | 2023-05-25 | |
| Enamine | EN300-1259490-0.1g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 0.1g |
$140.0 | 2023-05-25 | |
| Enamine | EN300-1259490-0.25g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 0.25g |
$200.0 | 2023-05-25 | |
| Enamine | EN300-1259490-0.5g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 0.5g |
$374.0 | 2023-05-25 | |
| Enamine | EN300-1259490-1.0g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 1g |
$499.0 | 2023-05-25 | |
| Enamine | EN300-1259490-2.5g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 2.5g |
$978.0 | 2023-05-25 | |
| Enamine | EN300-1259490-5.0g |
4-bromo-3-cyclohexyl-1H-pyrazole |
417700-59-5 | 95% | 5g |
$1448.0 | 2023-05-25 |
4-Bromo-5-cyclohexyl-1H-pyrazole Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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